Cas no 64784-13-0 (Indigo)

Indigo structure
Indigo structure
Product Name:Indigo
CAS No:64784-13-0
MF:C16H10N2O2
MW:262.262803554535
CID:416792
Update Time:2023-08-03

Indigo Chemical and Physical Properties

Names and Identifiers

    • 3H-Indol-3-one, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-,(2E)-
    • INDIGO
    • Indigotin
    • Indigo Blue
    • Vat blue 1
    • Diindogen
    • Cystoceva
    • Pigment Blue 66
    • Vulcafix Blue R
    • Indigo Pure BASF
    • Indigo Ciba
    • Synthetic Indigo
    • Indigo Synthetic
    • Vulcafor Blue A
    • Indigo P
    • Indigo Powder W
    • Indigo J
    • Indigo N
    • Vynamon Blue A
    • Indigo VS
    • Indigo Ciba SL
    • Indigo NAC
    • Indigo PLN
    • Indigo NACCO
    • C.I. Vat Blue 1
    • Mitsui Indigo Pure
    • Mitsui Indigo Paste
    • Synthetic Indigo TS
    • Vulcol Fast Blue GL
    • Lithosol Deep Blue B
    • Vulcanosine Dark Blue L
    • Blue No. 201
    • D and C Blue No. 6
    • Lithosol deep blue V
    • Indigo,na
    • Indigo
    • Inchi: 1S/C16H10N2O2/c19-15-9-5-1-3-7-11(9)17-13(15)14-16(20)10-6-2-4-8-12(10)18-14/h1-8,17,19H
    • InChI Key: QQILFGKZUJYXGS-UHFFFAOYSA-N
    • SMILES: OC1C2C=CC=CC=2NC=1C1C(C2C=CC=CC=2N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 448
  • Topological Polar Surface Area: 65.4

Indigo Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Acetonitrile ,  Water ;  16 h, rt
Reference
Formation of tryptanthrin compounds upon Oxone-induced dimerization of indole-3-carbaldehydes
Nelson, Amber C.; Kalinowski, Emily S.; Jacobson, Taylor L.; Grundt, Peter, Tetrahedron Letters, 2013, 54(50), 6804-6806

Indigo Raw materials

Indigo Preparation Products

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